Cas no 942612-14-8 (3-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile)
3-Bromo-1,5-dimethyl-1H-pyrrole-2-carbonitrile is a brominated pyrrole derivative featuring a cyano functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and pharmaceutical precursors. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, while the electron-withdrawing cyano group stabilizes the pyrrole core and influences regioselectivity in subsequent transformations. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry and materials science. The compound’s stability under standard storage conditions ensures consistent performance in synthetic workflows.
942612-14-8 structure
Product Name:3-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile
CAS No:942612-14-8
MF:C7H7BrN2
MW:199.047880411148
CID:1122391
PubChem ID:102084909
Update Time:2025-05-28
3-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile
- 942612-14-8
- CS-0458885
-
- Inchi: 1S/C7H7BrN2/c1-5-3-6(8)7(4-9)10(5)2/h3H,1-2H3
- InChI Key: RQDNTEQSLSUUEU-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)N(C)C=1C#N
Computed Properties
- Exact Mass: 197.97926g/mol
- Monoisotopic Mass: 197.97926g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 28.7Ų
3-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR956691-1g |
3-Bromo-1,5-dimethyl-1H-pyrrole-2-carbonitrile |
942612-14-8 | 95% | 1g |
£435.00 | 2025-02-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1529552-1g |
3-Bromo-1,5-dimethyl-1H-pyrrole-2-carbonitrile |
942612-14-8 | 98% | 1g |
¥5201.00 | 2024-04-24 |
3-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
942612-14-8 (3-bromo-1,5-dimethyl-1H-Pyrrole-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk